Cas no 573697-30-0 (3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI))

3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI) structure
573697-30-0 structure
Product name:3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI)
CAS No:573697-30-0
MF:C14H16N4
MW:240.30400
CID:1020630
PubChem ID:4486855

3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI)
    • 2-AMINO-6-METHYL-5-PROPYL-4-(1H-PYRROL-2-YL)-3-PYRIDINECARBONITRILE
    • 2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)pyridine-3-carbonitrile
    • AC1NB3HJ
    • AG-G-02336
    • CTK5A6745
    • 573697-30-0
    • 3-PYRIDINECARBONITRILE, 2-AMINO-6-METHYL-5-PROPYL-4-(1H-PYRROL-2-YL)-
    • DTXSID30403666
    • DB-324640
    • Inchi: InChI=1S/C14H16N4/c1-3-5-10-9(2)18-14(16)11(8-15)13(10)12-6-4-7-17-12/h4,6-7,17H,3,5H2,1-2H3,(H2,16,18)
    • InChI Key: UNYKTSQASJJEEF-UHFFFAOYSA-N
    • SMILES: CCCC1=C(N=C(C(=C1C2=CC=CN2)C#N)N)C

Computed Properties

  • Exact Mass: 240.13700
  • Monoisotopic Mass: 240.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • PSA: 78.49000
  • LogP: 3.37268

3-Pyridinecarbonitrile,2-amino-6-methyl-5-propyl-4-(1H-pyrrol-2-yl)-(9CI) Related Literature

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